Cas no 2225126-96-3 ((3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride)

• Product Name: (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride
• CAS No: 2225126-96-3
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 6183122
• PubChem ID: 69536565
• Update Time: 2025-07-21

(3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride
• EN300-1716011
• (3S)-3-amino-4-phenylmethoxybutanoic acid;hydrochloride
• (S)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride
• SCHEMBL5702526
• starbld0027024
• 2225126-96-3

• Inchi： 1S/C11H15NO3.ClH/c12-10(6-11(13)14)8-15-7-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key： BCZBAGCTULPTPV-PPHPATTJSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride

Introduction to (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride (CAS No. 2225126-96-3)

(3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride, identified by its CAS number 2225126-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of chiral amino acids, which are crucial in the synthesis of enantiomerically pure drugs. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the production of various therapeutic agents.

The significance of this compound lies in its structural properties, which include a stereogenic center at the (3S) position. This chirality is essential for achieving the desired pharmacological activity while minimizing unwanted side effects. In recent years, there has been a growing interest in the development of enantiomerically pure drugs due to their improved efficacy and safety profiles. The use of such compounds has revolutionized the treatment of various diseases, including neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride is its role as a building block in the synthesis of more complex molecules. Its bifunctional nature, featuring both an amino group and a benzyloxy group, allows for versatile chemical modifications. These modifications can be tailored to produce derivatives with specific biological activities. For instance, researchers have explored its potential in the development of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer.

Recent studies have highlighted the compound's utility in the design of novel antibiotics. The benzyloxy group provides a scaffold for further functionalization, enabling the creation of molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. This approach has shown promise in overcoming antibiotic resistance, a pressing global health issue. The hydrochloride form of this compound ensures high purity and reactivity, making it an ideal candidate for these synthetic applications.

The pharmaceutical industry has also investigated (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride for its potential in treating neurological disorders. Chiral amino acids are known to interact with biological targets in a highly specific manner, which is particularly relevant for neurological conditions where precise molecular interactions are crucial. Preliminary research suggests that derivatives of this compound may have neuroprotective properties, making them candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and biotechnology. Its unique structural features make it suitable for use as a chiral ligand in catalytic processes. Such ligands can enhance the efficiency and selectivity of chemical reactions, leading to more sustainable industrial practices. Furthermore, its ability to form stable complexes with metal ions has opened up avenues for developing new types of functional materials.

The synthesis of (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent requirements of pharmaceutical applications. The growing demand for enantiomerically pure compounds has driven innovation in synthetic chemistry, leading to more efficient and environmentally friendly production processes.

Regulatory considerations play a significant role in the development and commercialization of this compound. Compliance with international standards ensures that it meets safety and efficacy criteria before being approved for therapeutic use. Collaborative efforts between academia and industry have been instrumental in advancing research and development efforts related to this compound. These partnerships facilitate knowledge exchange and accelerate the translation of laboratory discoveries into clinical applications.

The future prospects for (3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride are promising, given its diverse range of potential applications. Ongoing research aims to uncover new therapeutic uses and optimize synthetic methodologies for large-scale production. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Its versatility and functional adaptability make it a cornerstone in modern medicinal chemistry.